5-Chloro-2-methyl-6-phenyl[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C12H9ClN4
• Molecular Weight: 244.68 g/mol
• IUPAC Name: 5-chloro-2-methyl-6-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C12H9ClN4/c1-8-14-12-15-11(13)10(7-17(12)16-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: DDLARFYHNVHFDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C(=NC2=N1)Cl)C3=CC=CC=C3

Description

5-Chloro-2-methyl-6-phenyl[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C12H9ClN4 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloro-2-methyl-6-phenyl[1,2,4]triazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-2-methyl-6-phenyl[1,2,4]triazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

34.5 g 5,7-dichloro-2-methyl-6-phenyl[1,2,4]triazolo[1,5-a]pyrimidine is dissolved in 500 ml dichloromethane. 500 ml brine, 250 ml ammonia solution 25% w/w and 34.0 g zinc powder are added and the mixture is stirred at room temperature for 1 h. The reaction mixture is filtrated over kieselgur and is washed with dichloromethane and water. The organic phase is separated and the water phase is extracted with dichloromethane. The combined dichloromethane phase is dried over Na2SO4 and the solvent is evaporated. The crude product is purified by chromatography on silica gel (dichloromethane/ethyl acetate) to yield the desired compound.